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Compound of Interest

Compound Name: Leukotriene C4-d5 methyl ester

Cat. No.: B1163612

Get Quote

Executive Summary
This guide details the physicochemical identity, structural integrity, and analytical application of

Leukotriene C4-d5 Methyl Ester (LTC4-d5 ME). Primarily utilized as an Internal Standard (IS)

in high-sensitivity LC-MS/MS workflows, this molecule represents a critical tool in the

quantification of cysteinyl leukotrienes (CysLTs). The methyl esterification of the labile LTC4

parent molecule enhances lipophilicity and chromatographic retention, while the deuterium

labeling provides the necessary mass shift to correct for matrix effects and ionization

suppression during mass spectrometry.

Part 1: Physicochemical Identity & Core Data
The precise characterization of the internal standard is the foundation of quantitative accuracy.

The following data corresponds to the specific d5-labeled methyl ester derivative commonly

used in eicosanoid profiling.
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Parameter Specification Notes

Analyte Name
Leukotriene C4-d5 Methyl

Ester

Synonyms: LTC4-d5 ME,

LTC4-d5 methyl ester

Chemical Formula C₃₁H₄₄D₅N₃O₉S

Parent LTC4 (

) + Methyl (

) + Deuterium (

)

Formula Weight 644.8 g/mol Average mass (weighted)

Exact Mass 644.341
Monoisotopic mass

(Theoretical)

Parent Compound Leukotriene C4 (LTC4) Free Acid MW: ~625.8

Modification C1-Carboxyl Methylation

Esterification at the

arachidonate backbone C1

position

Isotopic Purity
≥99% deuterated forms (d1-

d5)

Critical to prevent "cross-talk"

with the native analyte channel

Structural Logic
The deuteration (d5) is typically located on the arachidonic acid backbone (specifically at the

19, 19', 20, 20, 20' positions) rather than the peptide chain. This ensures that metabolic

cleavage of the glutathione moiety (conversion to LTD4/LTE4) does not result in the loss of the

isotopic label if the backbone remains intact.

Why Methyl Ester? Native LTC4 contains three carboxyl groups (one on the fatty acid chain,

two on the glutathione moiety) and an amino group, making it zwitterionic and highly polar.

Methyl esterification of the C1 carboxyl group:

Reduces Polarity: Increases retention on C18 Reverse-Phase columns.

Stabilizes the Molecule: Reduces the likelihood of oxidative degradation during extraction.
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Modifies Ionization: Can enhance sensitivity in positive-ion mode ESI compared to the free

acid.

Part 2: Synthesis & Structural Integrity
While commercially available (e.g., Cayman Chemical), in-situ derivatization is a common

workflow in lipidomics. The following diagram illustrates the structural transformation and the

logic of the derivatization process.

Structural Transformation Diagram
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Figure 1: Reaction pathway for the conversion of LTC4-d5 free acid to its methyl ester form

using TMS-Diazomethane.

Part 3: Analytical Application (LC-MS/MS)
The primary utility of LTC4-d5 methyl ester is as an Internal Standard for Isotope Dilution Mass

Spectrometry (IDMS).

Mass Spectrometry Strategy
To quantify native LTC4 methyl ester, the instrument must be tuned to specific Multiple

Reaction Monitoring (MRM) transitions.[1]

Ionization Source: Electrospray Ionization (ESI)

Polarity: Positive (

) or Negative (
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). Note: Methyl esters often show improved signal-to-noise in positive mode compared to
free acids.

Theoretical MRM Transitions:

Analyte
Precursor Ion (

)

Product Ion (

)

Fragmentation
Mechanism

LTC4 Methyl Ester 640.3 189.1
Cleavage of S-

glutathionyl bond

LTC4-d5 Methyl Ester

(IS)
645.3 194.1

Cleavage of S-

glutathionyl bond

(retains d5 on tail)

Note: Transitions must be optimized on your specific instrument (Collision Energy ramp).

Analytical Workflow Diagram
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Figure 2: Step-by-step workflow for the quantification of LTC4 using the deuterated methyl

ester internal standard.
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Part 4: Handling & Stability Protocols
LTC4 and its esters are polyunsaturated lipids containing a conjugated triene system, making

them extremely susceptible to isomerization and oxidation.

Storage and Handling
Temperature: Store bulk stock at -80°C.

Solvent: Supplied in Ethanol/Water (95:5). Avoid storing in protic solvents for extended

periods if not frozen.

Light Protection:Strictly light-sensitive. Handle under amber light or wrap vials in aluminum

foil. UV light causes cis-trans isomerization of the conjugated double bonds, rendering the

standard analytically useless.

Inert Atmosphere: Always purge opened vials with dry Nitrogen or Argon gas before

resealing to prevent oxidation.

Derivatization Protocol (Safety-Focused)
Standard Diazomethane is explosive. This protocol uses TMS-Diazomethane, a safer

alternative.[2]

Preparation: Dissolve the lipid extract (containing native LTC4 and LTC4-d5 IS) in 100 µL of

Methanol.

Reaction: Add 50 µL of TMS-Diazomethane (2M in hexanes).

Incubation: Vortex and incubate at Room Temperature for 30 minutes. The yellow color

indicates the presence of the reagent.

Quenching: Add 10 µL of Glacial Acetic Acid dropwise until the solution turns colorless

(neutralizes excess reagent).

Drying: Evaporate to dryness under a gentle stream of Nitrogen.
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Reconstitution: Reconstitute in Mobile Phase A (e.g., Water/Acetonitrile 80:20) for LC-MS

injection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Quantitative measurement of cysteinyl leukotrienes and leukotriene B₄ in human sputum
using ultra high pressure liquid chromatography-tandem mass spectrometry - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. TCI Practical Example: Methyl Esterification of Carboxylic Acid Using TMS-Diazomethane
| TCI AMERICA [tcichemicals.com]

To cite this document: BenchChem. [Technical Guide: Characterization and Application of
Deuterated LTC4 Methyl Ester]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1163612/docs#technical-guide-characterization-and-
application-of-deuterated-ltc4-methyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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